Cas no 2649057-83-8 (3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole)

• Product Name: 3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole
• CAS No: 2649057-83-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5898449
• PubChem ID: 165858146
• Update Time: 2025-08-05

3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole
• EN300-1727638
• 2649057-83-8

• Inchi： 1S/C9H13N3O/c1-7-5-12(4)11-8(7)9(2,3)10-6-13/h5H,1-4H3
• InChI Key： ACZVGRWANHEYAJ-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C(C)=CN(C)N=1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.2Ų

Additional information on 3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole

3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole: A Comprehensive Overview

3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole, also known by its CAS number 2649057-83-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle with two nitrogen atoms. The presence of the isocyanate group (-NCO) and methyl substituents on the pyrazole ring imparts unique chemical properties, making it a valuable compound for various applications.

The structure of 3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole consists of a pyrazole core with methyl groups at positions 1 and 4, and an isocyanate group attached to position 3. This arrangement not only enhances the compound's stability but also enables it to participate in a wide range of chemical reactions. The isocyanate group, in particular, is highly reactive and can undergo nucleophilic addition reactions, making it suitable for polymer synthesis and other industrial applications.

Recent studies have highlighted the potential of 3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole in the development of advanced materials. For instance, researchers have explored its use in synthesizing high-performance polymers with improved mechanical and thermal properties. The compound's ability to form stable cross-links during polymerization has been particularly advantageous in the production of thermosetting resins and elastomers.

In addition to its role in materials science, 3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole has shown promise in the field of drug discovery. Its unique chemical structure allows for interactions with various biological targets, making it a potential candidate for therapeutic agents. Recent research has focused on its anti-inflammatory and antioxidant properties, which could lead to new treatments for chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of 3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of transition metal catalysts has been shown to significantly improve the reaction efficiency and yield. These advancements in synthetic methodology have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, 3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole exhibits favorable biodegradation characteristics under certain conditions. This makes it an attractive option for sustainable chemistry practices, where minimizing environmental impact is a priority. Ongoing research aims to optimize its production processes further to reduce energy consumption and waste generation.

In conclusion, 3-(2-isocyanatopropan-2-yl)-1,4-dimethyl-1H-pyrazole, with its unique chemical properties and diverse applications, continues to be a subject of intense scientific interest. As new research emerges, this compound is expected to play an even more significant role in advancing both materials science and pharmaceutical development.